![molecular formula C20H31N3O2 B5621834 (3R*,4S*)-3,4-dimethyl-1-{[4-(3-methylphenyl)-1-piperazinyl]acetyl}-4-piperidinol](/img/structure/B5621834.png)
(3R*,4S*)-3,4-dimethyl-1-{[4-(3-methylphenyl)-1-piperazinyl]acetyl}-4-piperidinol
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Overview
Description
The compound belongs to a class of organic molecules that incorporate elements of piperidine and piperazine, both of which are significant in medicinal chemistry due to their presence in a variety of pharmacologically active compounds. Research often focuses on synthesizing such molecules with specific stereochemistry to explore their potential interactions with biological targets.
Synthesis Analysis
Synthesis of complex molecules like the one mentioned often involves multi-step organic reactions, starting from simpler precursors. Techniques can include cyclocondensation reactions, Mannich reactions, and the use of specific catalysts to achieve the desired stereochemistry. For example, the synthesis of piperidine derivatives can be achieved by a four-component cyclocondensation, demonstrating the complexity and creativity required in organic synthesis (Rajkumar, Kamaraj, & Krishnasamy, 2014).
Molecular Structure Analysis
The analysis of molecular structure is crucial in understanding the physical and chemical properties of compounds. Techniques such as X-ray crystallography and NMR spectroscopy are commonly used. For instance, the crystal and molecular structure of related compounds can reveal insights into hydrogen bonding, C-H…π interactions, and the overall 3D conformation, which are critical for the interaction with biological targets (Khan, Ibrar, Lal, Altaf, & White, 2013).
properties
IUPAC Name |
1-[(3R,4S)-4-hydroxy-3,4-dimethylpiperidin-1-yl]-2-[4-(3-methylphenyl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H31N3O2/c1-16-5-4-6-18(13-16)22-11-9-21(10-12-22)15-19(24)23-8-7-20(3,25)17(2)14-23/h4-6,13,17,25H,7-12,14-15H2,1-3H3/t17-,20+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDZSNALUZBAJMM-XLIONFOSSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1(C)O)C(=O)CN2CCN(CC2)C3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CC[C@]1(C)O)C(=O)CN2CCN(CC2)C3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H31N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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